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Compound of Interest

Compound Name:
1,4-Dihydroxynaphthalene-2,3-

dicarbonitrile

Cat. No.: B086193 Get Quote

CAS Number: 1018-79-7

This technical guide provides a comprehensive overview of 1,4-Dihydroxynaphthalene-2,3-
dicarbonitrile, a naphthalene derivative with significant potential in various scientific and

industrial fields. This document is intended for researchers, scientists, and professionals in

drug development and materials science, offering detailed information on its properties,

synthesis, applications, and biological activities.

Chemical and Physical Properties
1,4-Dihydroxynaphthalene-2,3-dicarbonitrile is an organic compound featuring a

naphthalene core substituted with two hydroxyl (-OH) and two nitrile (-CN) groups.[1] Its unique

structure, combining both electron-donating hydroxyl groups and electron-withdrawing nitrile

groups, imparts distinct electronic properties that are of great interest in materials science and

medicinal chemistry.[1]
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Property Value Reference

CAS Number 1018-79-7 [2][3]

Molecular Formula C₁₂H₆N₂O₂ [2][3][4]

Molecular Weight 210.19 g/mol [2][3]

Appearance Brown crystal to powder [3]

Melting Point >300 °C [5]

Synonyms

1,4-dihydroxynaphthalene-2,3-

dicarbonitrile, 2,3-dicyano-1,4-

dihydroxynaphthalene, 2,3-

dicyanonaphthalene-1,4-diol

[3]

InChI Key
JJBQXTABLSZHGC-

UHFFFAOYSA-N
[4]

SMILES String
Oc1c(C#N)c(C#N)c(O)c2ccccc

12

Synthesis
A plausible synthetic route for 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile can be inferred

from common organic synthesis reactions. A potential workflow for derivatization through

alkylation is described below.
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1,4-Dihydroxynaphthalene-2,3-dicarbonitrile in DMF

Add Base (e.g., K₂CO₃)

Add Alkylating Agent (e.g., 1-bromobutane)

Heat under Inert Atmosphere (60-80 °C)

Reaction Monitoring (TLC)

Work-up (Water Quench, Extraction)

Purification (Column Chromatography)

Characterization (NMR, MS)

Click to download full resolution via product page

Caption: A general workflow for the alkylation of 1,4-Dihydroxynaphthalene-2,3-
dicarbonitrile.
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Applications
The distinct chemical structure of 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile makes it a

versatile compound with applications in several fields.[1]

Materials Science: Its unique electronic properties make it a candidate for use in organic

electronics and photonic devices.[1] The presence of both electron-donating and electron-

withdrawing groups can be exploited in the design of novel organic semiconductors.

Pharmaceuticals: This compound serves as a potential intermediate in the synthesis of more

complex, biologically active molecules.[1] Its derivatives are being investigated for various

therapeutic applications.

Dyes and Pigments: The chromophoric nature of the naphthalene ring suggests its potential

use in the synthesis of novel dyes and pigments.[1]

Biological Activity
Preliminary studies have indicated that 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile and its

derivatives possess notable biological activities.

Antioxidant Properties: Similar to other phenolic compounds, it is suggested to have

antioxidant activity, which could be beneficial in combating oxidative stress-related

conditions.[1]

Antimicrobial Activity: Derivatives of this compound have shown potential antimicrobial

properties, warranting further investigation in the development of new antimicrobial agents.

[1]

Anticancer Activity: The compound has demonstrated anticancer activity by inducing

apoptosis (programmed cell death) in cancer cells.[1] It appears to activate both intrinsic and

extrinsic apoptotic pathways.[1] The intrinsic pathway involves the disruption of mitochondrial

function and the release of cytochrome c.[1] Studies have shown its efficacy against

hepatocellular carcinoma cell lines, such as HepG2.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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